Cas no 819802-95-4 (Hexanedioic acid, 3,3-diphenyl-, dimethyl ester)

• Product Name: Hexanedioic acid, 3,3-diphenyl-, dimethyl ester
• CAS No: 819802-95-4
• MF: C₂₀H₂₂O₄
• MW: 326.386286258698
• CID: 702337
• PubChem ID: 71420703
• Update Time: 2025-04-19

Hexanedioic acid, 3,3-diphenyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 3,3-diphenyl-, dimethyl ester
• dimethyl 3,3-diphenylhexanedioate
• DTXSID50839887
• 819802-95-4

• Inchi： 1S/C20H22O4/c1-23-18(21)13-14-20(15-19(22)24-2,16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-12H,13-15H2,1-2H3
• InChI Key： CLVVTIIPADYBSU-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1C=CC=CC=1)(C1C=CC=CC=1)CCC(=O)OC)=O

Computed Properties

• Exact Mass: 326.15180918g/mol
• Monoisotopic Mass: 326.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų